2-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)-4-methylphenol

• IUPAC Name: 2-(7-ethoxy-1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)-4-methylphenol
• InChI: InChI=1S/C24H29N3O3/c1-4-29-22-7-5-6-17-20-15-19(18-14-16(2)8-9-21(18)28)25-27(20)24(30-23(17)22)10-12-26(3)13-11-24/h5-9,14,20,28H,4,10-13,15H2,1-3H3
• InChI Key: HQYDBTZHTWQEJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CCN(CC3)C)N4C2CC(=N4)C5=C(C=CC(=C5)C)O
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol
• CAS No.: 899972-56-6

Description

2-(7-Ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)-4-methylphenol is a useful research compound. Its molecular formula is C24H29N3O3 and its molecular weight is 407.514. The purity is usually 95%.
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Scientific Research Applications

• Ring Transformation and Synthesis of Spiro Derivatives :

  • A study by Kurasawa et al. (1988) explored the ring transformation of 1,5-benzoxazepines into spirobenzoxazoles, including the synthesis of pyrazolo[1′,5′:3,4][1,2,4]triazino-[5,6-b][1,5]benzoxazepines and spiro[benzoxazole-2′(3′H),4(1H)-pyrazolo[5,1-c][1,2,4]triazines] (Kurasawa et al., 1988).

• Pharmacological Properties :

  • Mandzyuk et al. (2020) examined the antimicrobial, anti-inflammatory, and antioxidant activities of spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines. They identified compounds with significant antimicrobial activity against S. aureus and compounds with anti-inflammatory effects superior to diclofenac (Mandzyuk et al., 2020).

• Sigma-Receptor Ligands :

  • Maier and Wünsch (2002) conducted a study on a series of spiropiperidines, evaluating their affinity for σ1- and σ2-receptors. They synthesized spiropiperidines with variations in substituents and investigated their receptor affinities (Maier & Wünsch, 2002).

• Inhibitory Effects in Biochemical Processes :

  • The synthesis and optimization of certain benzoxazinone based inhibitors, including their effects on human neutrophil elastase, were detailed by Shreder et al. (2009). The study focused on the structure-activity relationship and highlighted potent inhibitors with different stabilities (Shreder et al., 2009).

• Photochromic Properties :

  • Li et al. (2015) synthesized a new spiro[indoline-naphthaline]oxazine derivative and investigated its photochromic properties in different solvents, finding it exhibited excellent photochromism (Li et al., 2015).

• Antimicrobial and Antitumor Activities :

  • Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including their screening for antimicrobial activities. Some compounds showed good or moderate activities against test microorganisms (Bektaş et al., 2007).

• Corrosion Inhibition :

  • Yadav et al. (2016) investigated benzimidazole derivatives as corrosion inhibitors for N80 steel in hydrochloric acid. Their studies included electrochemical, thermodynamic, and quantum chemical analyses (Yadav et al., 2016).